Cas no 2229222-63-1 (2-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-amine
• CAS No: 2229222-63-1
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 6041614
• PubChem ID: 165853546
• Update Time: 2025-06-11

2-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-amine
• 2229222-63-1
• EN300-1960939

• Inchi： 1S/C8H9ClF2N2O/c1-14-7-2-5(6(9)3-13-7)8(10,11)4-12/h2-3H,4,12H2,1H3
• InChI Key： ZOFVOZXTSHRVBL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(CN)(F)F)OC

Computed Properties

• Exact Mass: 222.0371469g/mol
• Monoisotopic Mass: 222.0371469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 2-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-amine (CAS No. 2229222-63-1)

The compound 2-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-amine (CAS No. 2229222-63-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoroethane moiety and the chloro-methoxypyridine backbone, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 2-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in the pharmaceutical industry to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound's CAS No. 2229222-63-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in chemical forums and research publications is the role of fluorinated amines in medicinal chemistry. The 2,2-difluoroethan-1-amine segment in this compound is a prime example of how fluorine incorporation can alter molecular properties, such as lipophilicity and hydrogen bonding capacity. These modifications are critical for optimizing drug-receptor interactions, a hot topic in AI-driven drug design and computational chemistry.

The 5-chloro-2-methoxypyridine moiety in CAS No. 2229222-63-1 is another focal point for researchers. This heterocyclic structure is commonly found in agrochemicals and pharmaceuticals, contributing to its versatility. Recent studies have explored its potential in crop protection and disease management, addressing global concerns about food security and sustainable agriculture. These applications are frequently queried in search engines, highlighting the compound's multidisciplinary importance.

From a synthetic chemistry perspective, the preparation of 2-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-amine involves sophisticated methodologies, including catalyzed cross-coupling reactions and selective fluorination. These techniques are widely discussed in academic circles, particularly in the context of green chemistry and atom economy. The compound's synthesis is often cited as a case study for achieving high yields with minimal environmental impact, a priority for modern chemical industries.

In conclusion, 2-(5-chloro-2-methoxypyridin-4-yl)-2,2-difluoroethan-1-amine (CAS No. 2229222-63-1) represents a convergence of innovation in chemical synthesis and application. Its relevance to drug discovery, agrochemical development, and sustainable chemistry ensures its continued prominence in scientific discourse. As research progresses, this compound is likely to remain a key player in addressing some of the most pressing challenges in science and industry.